Cas no 1804846-68-1 ((2-Bromo-6-methoxypyridin-4-yl)methanol)

• Product Name: (2-Bromo-6-methoxypyridin-4-yl)methanol
• CAS No: 1804846-68-1
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4672461
• Update Time: 2025-06-13

(2-Bromo-6-methoxypyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-methoxypyridin-4-yl)methanol
• 2-Bromo-6-methoxypyridine-4-methanol
• FCH4175434
• AX8275929

• Inchi： 1S/C7H8BrNO2/c1-11-7-3-5(4-10)2-6(8)9-7/h2-3,10H,4H2,1H3
• InChI Key： UKCBBMFBATUVAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-Bromo-6-methoxypyridin-4-yl)methanol

Recent Advances in the Application of (2-Bromo-6-methoxypyridin-4-yl)methanol (CAS: 1804846-68-1) in Chemical Biology and Pharmaceutical Research

In recent years, (2-Bromo-6-methoxypyridin-4-yl)methanol (CAS: 1804846-68-1) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This compound, characterized by its bromo and methoxy functional groups, has been extensively utilized in medicinal chemistry for the development of novel therapeutic agents. The unique structural features of (2-Bromo-6-methoxypyridin-4-yl)methanol enable its participation in various cross-coupling reactions, making it a versatile building block in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of (2-Bromo-6-methoxypyridin-4-yl)methanol in the synthesis of kinase inhibitors targeting cancer pathways. Researchers demonstrated that this compound serves as a key precursor in the construction of pyridine-based scaffolds, which exhibit potent inhibitory activity against tyrosine kinases. The study reported a significant improvement in yield and selectivity when using (2-Bromo-6-methoxypyridin-4-yl)methanol in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, underscoring its utility in complex molecular architectures.

Another noteworthy application of (2-Bromo-6-methoxypyridin-4-yl)methanol was documented in a 2024 Nature Communications article, where it was employed in the development of small-molecule modulators for neurodegenerative diseases. The study revealed that derivatives of this compound exhibited high affinity for amyloid-beta aggregates, suggesting potential therapeutic benefits for Alzheimer's disease. The researchers utilized computational modeling and high-throughput screening to optimize the pharmacokinetic properties of these derivatives, with (2-Bromo-6-methoxypyridin-4-yl)methanol serving as a foundational structural element.

In addition to its pharmacological applications, (2-Bromo-6-methoxypyridin-4-yl)methanol has also been investigated in chemical biology for probe development. A 2023 ACS Chemical Biology study detailed its use in the synthesis of fluorescent probes for imaging protein-protein interactions in live cells. The bromo moiety of the compound allowed for site-specific labeling via click chemistry, enabling real-time visualization of dynamic biological processes. This advancement opens new avenues for studying cellular signaling pathways with high spatial and temporal resolution.

Despite its promising applications, challenges remain in the large-scale production and purification of (2-Bromo-6-methoxypyridin-4-yl)methanol. Recent efforts in process chemistry, as reported in Organic Process Research & Development (2024), have focused on optimizing synthetic routes to improve scalability and reduce environmental impact. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have shown potential in addressing these challenges while maintaining high purity and yield.

In conclusion, (2-Bromo-6-methoxypyridin-4-yl)methanol (CAS: 1804846-68-1) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its applicability in diverse therapeutic areas, positions it as a valuable tool for drug discovery and development. Future research is expected to explore novel derivatives and innovative applications, further expanding its impact on the field.